Cas no 1374574-18-1 (5-Bromo-4-chloroisobenzofuran-1(3H)-one)

5-Bromo-4-chloroisobenzofuran-1(3H)-one structure
1374574-18-1 structure
Product Name:5-Bromo-4-chloroisobenzofuran-1(3H)-one
CAS No:1374574-18-1
MF:C8H4BrClO2
MW:247.473160743713
CID:2192987
Update Time:2023-08-06

5-Bromo-4-chloroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloroisobenzofuran-1(3h)-one
    • 1(3H)-Isobenzofuranone, 5-bromo-4-chloro-
    • WFMOWAALVUVVSD-UHFFFAOYSA-N
    • 5-bromo-4-chloro-2-benzofuran-1(3H)-one
    • 5-Bromo-4-chloroisobenzofuran-1(3H)-one
    • Inchi: 1S/C8H4BrClO2/c9-6-2-1-4-5(7(6)10)3-12-8(4)11/h1-2H,3H2
    • InChI Key: WFMOWAALVUVVSD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=O)OCC=2C=1Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Topological Polar Surface Area: 26.3
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